Cas no 793662-76-7 (1-[endo-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethanone)

• Product Name: 1-[endo-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• CAS No: 793662-76-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD18632855
• CID: 556257
• PubChem ID: 12076773
• Update Time: 2025-04-19

1-[endo-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3-endo)-3-amino-8-azabicyclo[3.2.1]oct-8-yl]-
• 8-Azabicyclo[3.2.1]octan-3-amine,8-acetyl-, (3-endo)- (9CI)
• 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 1-[endo-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• 1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
• AB91960
• 793662-76-7
• AKOS010483381
• AGN-PC-0AM9YM
• AB91961
• 1-[(1R,5S)-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• 1292690-04-0
• SCHEMBL22801499
• 1-[(1R,3S,5S)-rel-3-amino-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• DTXSID30477100

• MDL： MFCD18632855
• Inchi： 1S/C9H16N2O/c1-6(12)11-8-2-3-9(11)5-7(10)4-8/h7-9H,2-5,10H2,1H3
• InChI Key： FBCWQRRMRIKGKS-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2CC(CC1CC2)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids